N-Methoxy-N-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxamide

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: N-methoxy-N-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxamide
• InChI: InChI=1S/C10H11N3O2/c1-13(15-2)10(14)8-6-12-9-7(8)4-3-5-11-9/h3-6H,1-2H3,(H,11,12)
• InChI Key: LYIOLENLAVUHNI-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CNC2=C1C=CC=N2)OC

Description

N-Methoxy-N-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-azaindole-3-carboxylic acid (324 mg, 2.00 mmol) in dioxane (10 mL) was added HOAt (300 mg, 2.20 mmol), N,O-Dimethylhydroxylamine hydrochloride (214 mg, 2.00 mmol) and EDC (422 mg, 2.20 mmol). The mixture was stirred at rt for 15 minutes then DIPEA (853 mg, 6.60 mmol) added slowly over 5 minutes. The reaction was then stirred at rt for an additional 18 hrs. The reaction was then poured into 25% ammonium chloride solution (10 mL) and extracted with EtOAc (3×10 mL). The combined extracts were dried over magnesium sulfate, filtered and concentrated to a brown oil. This oil was purified via column chromatography (SiO2, EtOAc) to afford the title compound as a viscous clear oil which solidified on standing. Yield=86%